(S)-Methyl 2-amino-3-((tert-butoxycarbonyl)amino)propanoate
(S)-Methyl 2-amino-3-((tert-butoxycarbonyl)amino)propanoate
Brand Name:
Vulcanchem
CAS No.:
77087-60-6
VCID:
VC0015927
InChI:
InChI=1S/C9H18N2O4/c1-9(2,3)15-8(13)11-5-6(10)7(12)14-4/h6H,5,10H2,1-4H3,(H,11,13)/t6-/m0/s1
SMILES:
CC(C)(C)OC(=O)NCC(C(=O)OC)N
Molecular Formula:
C9H18N2O4
Molecular Weight:
218.25 g/mol
(S)-Methyl 2-amino-3-((tert-butoxycarbonyl)amino)propanoate
CAS No.: 77087-60-6
Reference Standards
VCID: VC0015927
Molecular Formula: C9H18N2O4
Molecular Weight: 218.25 g/mol
| CAS No. | 77087-60-6 |
|---|---|
| Product Name | (S)-Methyl 2-amino-3-((tert-butoxycarbonyl)amino)propanoate |
| Molecular Formula | C9H18N2O4 |
| Molecular Weight | 218.25 g/mol |
| IUPAC Name | methyl (2S)-2-amino-3-[(2-methylpropan-2-yl)oxycarbonylamino]propanoate |
| Standard InChI | InChI=1S/C9H18N2O4/c1-9(2,3)15-8(13)11-5-6(10)7(12)14-4/h6H,5,10H2,1-4H3,(H,11,13)/t6-/m0/s1 |
| Standard InChIKey | AXLHVTKGDPVANO-LURJTMIESA-N |
| Isomeric SMILES | CC(C)(C)OC(=O)NC[C@@H](C(=O)OC)N |
| SMILES | CC(C)(C)OC(=O)NCC(C(=O)OC)N |
| Canonical SMILES | CC(C)(C)OC(=O)NCC(C(=O)OC)N |
| Synonyms | 3-[[(1,1-Dimethylethoxy)carbonyl]amino]-L-alanine Ethyl Ester; (2S)-2-Amino-3-[(tert-butoxycarbonyl)amino]propionic Acid Methyl Ester |
| PubChem Compound | 7021143 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume